![molecular formula C20H26ClNO B1441791 3-[2-(4-Benzylphenoxy)ethyl]piperidine hydrochloride CAS No. 1220032-22-3](/img/structure/B1441791.png)
3-[2-(4-Benzylphenoxy)ethyl]piperidine hydrochloride
Overview
Description
“3-[2-(4-Benzylphenoxy)ethyl]piperidine hydrochloride” is a chemical compound with the CAS number 1220032-22-3 . It is used for research purposes .
Physical And Chemical Properties Analysis
The boiling point of this compound is not provided . More detailed physical and chemical properties are not available in the sources I found.Scientific Research Applications
Anti-Acetylcholinesterase Activity
- Piperidine derivatives, including compounds related to 3-[2-(4-Benzylphenoxy)ethyl]piperidine hydrochloride, have been synthesized and evaluated for their anti-acetylcholinesterase (anti-AChE) activity. These compounds have shown promising results as potent inhibitors of acetylcholinesterase, with potential applications in the treatment of dementia and related cognitive disorders (Sugimoto et al., 1990).
Synthesis and Potential Applications
- The synthesis of various piperidine derivatives, including those structurally related to this compound, has been explored for their potential applications in medicinal chemistry. These compounds have been investigated for their biological activities, including cytotoxic and anticancer properties (Dimmock et al., 1998).
Neuroprotective and Anticonvulsant Effects
- Research on piperidine derivatives has also explored their neuroprotective and anticonvulsant effects. These compounds, including those structurally similar to this compound, have shown promise in protecting against neurotoxicity and in the management of seizures (Zhou et al., 1999).
Antimicrobial Properties
- Some piperidine derivatives have been evaluated for their antimicrobial properties. The studies include the synthesis and characterization of compounds related to this compound and their potential as antimicrobial agents (Ovonramwen et al., 2019).
Allosteric Modulation of Receptors
- Piperidine derivatives have been investigated for their role in allosteric modulation of receptors. This research can provide insights into the potential therapeutic applications of this compound in modulating receptor activity for various neurological conditions (Price et al., 2005).
Safety and Hazards
properties
IUPAC Name |
3-[2-(4-benzylphenoxy)ethyl]piperidine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H25NO.ClH/c1-2-5-17(6-3-1)15-18-8-10-20(11-9-18)22-14-12-19-7-4-13-21-16-19;/h1-3,5-6,8-11,19,21H,4,7,12-16H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZMCDXUBVRWRKRP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CNC1)CCOC2=CC=C(C=C2)CC3=CC=CC=C3.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.9 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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